Cas no 1796969-81-7 (1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-ylpent-4-en-1-one)

• Product Name: 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-ylpent-4-en-1-one
• CAS No: 1796969-81-7
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 6087089
• PubChem ID: 71808933
• Update Time: 2024-01-11

1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-ylpent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(benzenesulfonyl)-8-azabicyclo3.2.1octan-8-ylpent-4-en-1-one
• 1-[3-(BENZENESULFONYL)-8-AZABICYCLO[3.2.1]OCTAN-8-YL]PENT-4-EN-1-ONE
• AKOS024563934
• F6441-4795
• 1796969-81-7
• 1-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)pent-4-en-1-one

• Inchi： 1S/C18H23NO3S/c1-2-3-9-18(20)19-14-10-11-15(19)13-17(12-14)23(21,22)16-7-5-4-6-8-16/h2,4-8,14-15,17H,1,3,9-13H2
• InChI Key： MHQNECVPTCTLAX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CC2CCC(C1)N2C(CCC=C)=O)(=O)=O

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids